Cas no 1289198-64-6 (6-Fluoro-5-iodopicolinaldehyde)

• Product Name: 6-Fluoro-5-iodopicolinaldehyde
• CAS No: 1289198-64-6
• MF: C₆H₃FINO
• MW: 250.996997117996
• CID: 4802466
• Update Time: 2025-08-03

6-Fluoro-5-iodopicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-iodopicolinaldehyde

• Inchi： 1S/C6H3FINO/c7-6-5(8)2-1-4(3-10)9-6/h1-3H
• InChI Key： KSNRYUGNSKAMMT-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=O)C=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• XLogP3: 1.7
• Topological Polar Surface Area: 30

Additional information on 6-Fluoro-5-iodopicolinaldehyde

Professional Introduction to 6-Fluoro-5-iodopicolinaldehyde (CAS No. 1289198-64-6)

6-Fluoro-5-iodopicolinaldehyde (CAS No. 1289198-64-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both a fluoro substituent and an iodo group on a picolinaldehyde backbone, imparts distinct chemical properties that make it invaluable in medicinal chemistry applications.

The significance of 6-Fluoro-5-iodopicolinaldehyde lies in its versatility as a building block for more complex molecules. The presence of the fluoro atom, known for its ability to modulate metabolic stability and binding affinity, enhances the compound's utility in drug design. Additionally, the iodo group provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing heterocyclic frameworks prevalent in many pharmaceuticals.

In recent years, the demand for fluorinated compounds has surged due to their favorable pharmacokinetic properties. The incorporation of fluorine into drug candidates often leads to improved bioavailability, reduced metabolic clearance, and enhanced binding interactions with biological targets. 6-Fluoro-5-iodopicolinaldehyde, with its strategic positioning of the fluoro atom, aligns well with these trends and offers researchers a potent tool for developing novel therapeutic agents.

The compound's application extends beyond simple intermediates. It has been explored in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The picolinaldehyde moiety serves as a scaffold that can be modified to target specific enzymatic activities. For instance, recent studies have demonstrated its utility in generating inhibitors of tyrosine kinases, where the fluoro and iodo substituents play pivotal roles in optimizing binding to the active site of the enzyme.

Fluoro-5-iodopicolinaldehyde has found utility in the development of antiviral agents. The structural motif is reminiscent of natural products known to exhibit antiviral properties. Researchers have leveraged its framework to design molecules that interfere with viral replication cycles. The ability to introduce diverse functional groups via subsequent chemical transformations allows for fine-tuning of pharmacological profiles, making it a valuable asset in antiviral drug discovery pipelines. Fluoro-5-iodopicolinaldehyde is an intricate process that requires precise control over reaction conditions. Typically, it involves multi-step sequences starting from readily available precursors such as fluorobenzene derivatives and iodinated aromatic compounds. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and oxidative processes, are often employed to achieve high yields and purity. These synthetic strategies underscore the compound's complexity and highlight the expertise required to produce it on a scalable basis. Fluoro-5-iodopicolinaldehyde has been employed as a substrate for studying reaction mechanisms and developing new catalytic systems. Its unique reactivity profile makes it an excellent candidate for probing electronic effects and steric influences in organic transformations. Such studies not only contribute to fundamental chemical knowledge but also pave the way for innovative synthetic approaches applicable across various disciplines. Fluoro-5-iodopicolinaldehyde's potential and has integrated it into several drug discovery programs. Its role as a key intermediate has led to the identification of several lead compounds with promising preclinical activity. These early successes highlight its importance as a commercial product and reinforce its position as a cornerstone in modern medicinal chemistry. Fluoro-5-iodopicolinaldehyde appear bright, driven by ongoing research efforts aimed at expanding its applications. Innovations in synthetic chemistry may further streamline its production, making it more accessible for industrial use. Additionally, exploring new derivatives could unlock untapped therapeutic potential, ensuring its continued relevance in pharmaceutical development.